N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide

• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol
• IUPAC Name: N-benzyl-4-[2-(furan-2-carbonyl)hydrazinyl]-4-oxobutanamide
• InChI: InChI=1S/C16H17N3O4/c20-14(17-11-12-5-2-1-3-6-12)8-9-15(21)18-19-16(22)13-7-4-10-23-13/h1-7,10H,8-9,11H2,(H,17,20)(H,18,21)(H,19,22)
• InChI Key: GOQCDKMECNXJQD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)CCC(=O)NNC(=O)C2=CC=CO2

Description

N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide, also known as BFH, is a chemical compound that has been studied for its potential applications in scientific research. BFH is a hydrazide derivative that has been synthesized and investigated for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cellular metabolism. Specifically, N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide has been shown to inhibit the activity of pyruvate dehydrogenase kinase, which is involved in the regulation of glucose metabolism. By inhibiting this enzyme, N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide may disrupt the energy metabolism of cancer cells, leading to their death.
Biochemical and Physiological Effects:
N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide has been shown to have a number of biochemical and physiological effects. In addition to its potential as a cancer therapeutic, N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide has also been studied for its potential as an anti-inflammatory agent. It has been found to inhibit the production of pro-inflammatory cytokines, and may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide is its relatively simple synthesis method, which makes it accessible for use in laboratory experiments. Additionally, its potential as a cancer therapeutic and anti-inflammatory agent makes it a promising compound for further study. However, one limitation of N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide. One area of interest is its potential as a chemotherapeutic agent, particularly in combination with other cancer treatments. Another area of interest is its potential as an anti-inflammatory agent, and its potential use in the treatment of inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide, and to determine its safety and efficacy in vivo.

Synthesis Methods

N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide can be synthesized through a multistep process, starting with the reaction of benzylamine and furoyl chloride to form N-benzyl-2-furoylamine. This intermediate is then reacted with hydrazine hydrate to produce N-benzyl-2-(hydrazinocarbonyl)furan. The final step involves the reaction of this intermediate with 4-oxobutanoyl chloride to yield N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide.

Scientific Research Applications

N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. One area of interest is its potential as a therapeutic agent for the treatment of cancer. N-benzyl-4-[2-(2-furoyl)hydrazino]-4-oxobutanamide has been found to inhibit the growth of cancer cells in vitro and in vivo, and may have potential as a chemotherapeutic agent.